4-{4-fluoro-2-[(methylamino)methyl]pyrrolidin-1-yl}-N,N-dimethylpyrimidin-2-amine

Specification

• Molecular Formula: C12H20FN5
• Molecular Weight: 253.32 g/mol
• IUPAC Name: 4-[4-fluoro-2-(methylaminomethyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-2-amine
• Standard InChI: InChI=1S/C12H20FN5/c1-14-7-10-6-9(13)8-18(10)11-4-5-15-12(16-11)17(2)3/h4-5,9-10,14H,6-8H2,1-3H3
• Standard InChI Key: XVOHBPDPMBWEAY-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CC(CN1C2=NC(=NC=C2)N(C)C)F

Introduction

4-{4-fluoro-2-[(methylamino)methyl]pyrrolidin-1-yl}-N,N-dimethylpyrimidin-2-amine is a complex organic compound that belongs to the category of pyrimidine derivatives. It features a pyrimidine ring substituted with various functional groups, which contribute to its potential biological activity. The presence of a fluorine atom and a methylamino group suggests possible applications in medicinal chemistry, particularly in the development of pharmaceuticals.

Synthesis Methods

The synthesis of 4-{4-fluoro-2-[(methylamino)methyl]pyrrolidin-1-yl}-N,N-dimethylpyrimidin-2-amine involves complex multi-step organic reactions. These methods typically include the formation of the pyrimidine and pyrrolidine rings, followed by the introduction of the fluorine and methylamino groups. The synthesis process requires careful control of reaction conditions to ensure the desired stereochemistry and purity of the final product.

Biological Activity and Potential Applications

Compounds similar to 4-{4-fluoro-2-[(methylamino)methyl]pyrrolidin-1-yl}-N,N-dimethylpyrimidin-2-amine often exhibit biological activities such as enzyme inhibition or receptor interaction. These interactions can lead to the modulation of specific biological pathways, which may be beneficial in the treatment of various diseases. The presence of fluorine and methylamino groups in this compound suggests potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting specific biological targets.

Research Findings and Future Directions

Research on compounds like 4-{4-fluoro-2-[(methylamino)methyl]pyrrolidin-1-yl}-N,N-dimethylpyrimidin-2-amine is ongoing, with a focus on understanding their biological activities and optimizing their synthesis. Future studies may explore the pharmacokinetic and pharmacodynamic properties of this compound, as well as its potential therapeutic applications.